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Compound of Interest

Compound Name: Ftivazide

Cat. No.: B12484818 Get Quote

For laboratory professionals engaged in tuberculosis research and drug development, ensuring

personal safety during the handling of active pharmaceutical ingredients is paramount. This

guide provides essential, immediate safety and logistical information for the use of Ftivazide, a

compound with anti-tuberculosis activity. Adherence to these procedural steps and personal

protective equipment (PPE) protocols is critical to mitigate potential exposure and ensure a

safe laboratory environment.

Ftivazide: Key Safety and Physical Data
A thorough understanding of the substance's properties is the first step in safe handling. The

following table summarizes key quantitative data for Ftivazide.
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Property Value Source

Molecular Formula C14H13N3O3 [1][2]

Molecular Weight 271.27 g/mol [1][2]

Appearance Light yellow crystalline powder [2]

Melting Point 219-220 °C [2]

Solubility
Slightly soluble in ethanol,

insoluble in water.
[2]

CAS Number 149-17-7 [1][2]

Hazard Considerations: Ftivazide is identified as a questionable carcinogen with experimental

tumorigenic data.[3] When heated to decomposition, it emits toxic fumes of nitrogen oxides

(NOx).[3]

Recommended Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is essential to minimize all routes of potential exposure—

inhalation, dermal contact, and ocular contact. The following recommendations are based on

general best practices for handling hazardous pharmaceutical compounds and the specific

known properties of Ftivazide.
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PPE Category Recommendation Rationale

Hand Protection

Double gloving with

chemotherapy-grade nitrile

gloves that meet ASTM D6978

standard.

Prevents skin contact with the

powdered substance. Double

gloving provides an extra layer

of protection against potential

tears or permeation.

Body Protection

Disposable, solid-front, back-

closing protective gown made

of a low-permeability fabric

(e.g., polyethylene-coated

polypropylene).

Protects skin and personal

clothing from contamination

with Ftivazide powder.

Eye and Face Protection

Safety goggles with side

shields. In situations with a risk

of splashing or aerosol

generation, a full-face shield

worn over safety goggles is

recommended.

Protects the eyes and face

from airborne particles and

potential splashes of any

solutions containing Ftivazide.

Respiratory Protection

For handling small quantities in

a well-ventilated area or a

chemical fume hood, a NIOSH-

approved N95 respirator may

be sufficient. For procedures

with a higher risk of

aerosolization or when

handling larger quantities, a

powered air-purifying respirator

(PAPR) with a HEPA filter is

recommended.

Minimizes the risk of inhaling

the fine crystalline powder,

which is a primary route of

exposure.

Experimental Workflow for Safe Handling of
Ftivazide
The following diagram outlines the procedural workflow for safely handling Ftivazide in a

laboratory setting, from initial preparation to final disposal.
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Preparation Handling Cleanup & Disposal

Don Appropriate PPE Prepare Work Area
(e.g., Chemical Fume Hood) Weigh Ftivazide Prepare Solution (if applicable) Perform Experimental Procedure Decontaminate Surfaces Segregate and Dispose of Waste Doff PPE Correctly

Click to download full resolution via product page

Ftivazide Handling Workflow

Detailed Protocols
Spill Cleanup Procedure:

Evacuate and Secure the Area: Immediately alert others in the vicinity and restrict access to

the spill area.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the full

recommended PPE, including respiratory protection.

Contain the Spill: For powdered spills, gently cover the area with damp paper towels or

absorbent pads to prevent the powder from becoming airborne. For liquid spills, use

absorbent pads to contain the liquid.

Clean the Area: Carefully wipe up the contained spill, working from the outside in. Clean the

spill area thoroughly with a detergent solution, followed by a rinse with water.

Dispose of Cleanup Materials: All materials used for cleanup, including absorbent pads and

wipes, must be treated as hazardous waste and disposed of in a properly labeled, sealed

container.

Disposal Plan:

All Ftivazide waste, including unused product, contaminated labware, and personal protective

equipment, must be disposed of as hazardous chemical waste.

Segregation: Do not mix Ftivazide waste with general laboratory trash.
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Containment: Solid waste should be collected in a clearly labeled, sealed, and puncture-

resistant container. Liquid waste should be collected in a compatible, sealed, and labeled

container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

chemical name "Ftivazide."

Removal: Follow your institution's guidelines for the pickup and disposal of hazardous

chemical waste. Do not dispose of Ftivazide down the drain or in regular trash.[4] If specific

institutional guidelines are not available, you can mix the medicine with an unappealing

substance like dirt or cat litter, place it in a sealed plastic bag, and then throw it in the trash.

[5] Before disposing of empty containers, scratch out all personal information on the label.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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